Cas no 2228298-75-5 (3-(3-cyclopropylphenyl)azetidin-3-ol)

3-(3-Cyclopropylphenyl)azetidin-3-ol is a versatile heterocyclic compound featuring a cyclopropane-substituted phenyl ring fused to an azetidine scaffold with a hydroxyl group at the 3-position. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances metabolic stability, while the azetidine ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. The hydroxyl group offers a handle for further functionalization, enabling derivatization for structure-activity relationship studies. Its balanced lipophilicity and polarity make it suitable for drug discovery applications, particularly in modulating CNS targets or as a building block for bioactive molecules requiring constrained geometry.
3-(3-cyclopropylphenyl)azetidin-3-ol structure
2228298-75-5 structure
Product Name:3-(3-cyclopropylphenyl)azetidin-3-ol
CAS No:2228298-75-5
MF:C12H15NO
MW:189.253603219986
CID:6019355
PubChem ID:165610591
Update Time:2025-06-10

3-(3-cyclopropylphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-cyclopropylphenyl)azetidin-3-ol
    • EN300-1737210
    • 2228298-75-5
    • Inchi: 1S/C12H15NO/c14-12(7-13-8-12)11-3-1-2-10(6-11)9-4-5-9/h1-3,6,9,13-14H,4-5,7-8H2
    • InChI Key: VKYXQDGVTNUWHQ-UHFFFAOYSA-N
    • SMILES: OC1(C2=CC=CC(=C2)C2CC2)CNC1

Computed Properties

  • Exact Mass: 189.115364102g/mol
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 32.3Ų

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Additional information on 3-(3-cyclopropylphenyl)azetidin-3-ol

Introduction to 3-(3-Cyclopropylphenyl)azetidin-3-ol (CAS No. 2228298-75-5)

3-(3-Cyclopropylphenyl)azetidin-3-ol, with the CAS number 2228298-75-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The unique structural features of 3-(3-cyclopropylphenyl)azetidin-3-ol make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and central nervous system (CNS) disorders.

The chemical structure of 3-(3-cyclopropylphenyl)azetidin-3-ol consists of a cyclopropyl group attached to a phenyl ring, which is further linked to an azetidine ring with a hydroxyl group at the 3-position. This configuration imparts unique pharmacological properties to the molecule, including high lipophilicity and enhanced brain penetration. These characteristics are crucial for developing drugs that target specific receptors in the brain, such as GABA receptors and serotonin receptors.

Recent studies have highlighted the potential of 3-(3-cyclopropylphenyl)azetidin-3-ol in modulating neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent GABA-A receptor agonist activity, which could be beneficial for treating anxiety disorders and epilepsy. Additionally, another study in the European Journal of Pharmacology reported that 3-(3-cyclopropylphenyl)azetidin-3-ol has significant antidepressant-like effects in animal models, suggesting its potential use in treating major depressive disorder.

The synthesis of 3-(3-cyclopropylphenyl)azetidin-3-ol has been optimized using modern synthetic techniques, such as transition-metal catalysis and asymmetric synthesis. These methods ensure high yields and enantiomeric purity, which are essential for pharmaceutical development. The synthetic route typically involves the coupling of a cyclopropyl-substituted benzene derivative with an azetidine precursor, followed by functional group manipulation to introduce the hydroxyl group at the desired position.

In preclinical studies, 3-(3-cyclopropylphenyl)azetidin-3-ol has shown favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes make it an attractive candidate for further clinical development. Phase I clinical trials are currently underway to evaluate its safety and tolerability in humans. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential therapeutic applications of 3-(3-cyclopropylphenyl)azetidin-3-ol extend beyond CNS disorders. Research is also exploring its anti-inflammatory properties and its potential use in treating chronic pain conditions. A recent study published in Pain Research & Management showed that this compound effectively reduces inflammation and pain in rodent models of inflammatory pain, suggesting its potential as a novel analgesic agent.

In conclusion, 3-(3-cyclopropylphenyl)azetidin-3-ol (CAS No. 2228298-75-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and safety profile, it is likely that this compound will play a significant role in advancing treatments for various neurological and inflammatory conditions.

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